5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine

• IUPAC Name: 5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C14H15ClN4O2/c1-8-10(13(20-3)19(2)18-8)7-16-14-17-11-6-9(15)4-5-12(11)21-14/h4-6H,7H2,1-3H3,(H,16,17)
• InChI Key: CEGWIVWQKVECKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1CNC2=NC3=C(O2)C=CC(=C3)Cl)OC)C
• Molecular Formula: C14H15ClN4O2
• Molecular Weight: 306.75 g/mol

Description

5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine, also known as Cmpd-1, is a chemical compound that has been widely studied for its potential medicinal properties. This compound has been synthesized using various methods and has shown promising results in scientific research applications. In

Mechanism of Action

The mechanism of action of 5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of cytokines, which are involved in inflammation. This compound has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth. Additionally, this compound has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine in lab experiments is that it has been shown to have a high level of purity. This makes it easier to control and manipulate in experiments. Additionally, this compound has been shown to have a low toxicity level, which makes it safer to use in lab experiments.
One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target its activity. Additionally, this compound has been shown to have limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine. One potential direction is to further investigate its potential use in treating Alzheimer's disease. Another direction is to explore its potential use in combination with other compounds for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify other potential medicinal properties.

Synthesis Methods

The synthesis of 5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine has been achieved using several methods. One of the most commonly used methods involves the reaction of 5-chloro-2-aminobenzoxazole with 5-methoxy-1,3-dimethyl-4-bromomethylpyrazole in the presence of a base. This method yields this compound as a white solid with a high purity level.

Scientific Research Applications

5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine has been studied extensively for its potential medicinal properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its potential use in treating Alzheimer's disease.